N-cyclohexyl-5-hydroxy-2-methyl-1-benzofuran-3-carboxamide

• Molecular Formula: C16H19NO3
• Molecular Weight: 273.33 g/mol
• IUPAC Name: N-cyclohexyl-5-hydroxy-2-methyl-1-benzofuran-3-carboxamide
• InChI: InChI=1S/C16H19NO3/c1-10-15(13-9-12(18)7-8-14(13)20-10)16(19)17-11-5-3-2-4-6-11/h7-9,11,18H,2-6H2,1H3,(H,17,19)
• InChI Key: PPFFRMPQQDVGEI-UHFFFAOYSA-N
• SMILES: CC1=C(C2=C(O1)C=CC(=C2)O)C(=O)NC3CCCCC3

Description

N-cyclohexyl-5-hydroxy-2-methyl-1-benzofuran-3-carboxamide, also known as CX-5461, is a small molecule inhibitor that targets RNA polymerase I transcription. It was first identified as a potential therapeutic agent for cancer treatment due to its ability to selectively inhibit the growth of cancer cells. In recent years, CX-5461 has gained significant attention in the scientific community, and several studies have been conducted to investigate its potential applications.

Mechanism of Action

N-cyclohexyl-5-hydroxy-2-methyl-1-benzofuran-3-carboxamide specifically targets RNA polymerase I transcription by binding to the DNA template and preventing the formation of the transcription initiation complex. This results in the inhibition of ribosomal RNA synthesis and the subsequent disruption of ribosome biogenesis, which is critical for cancer cell growth and proliferation.
Biochemical and Physiological Effects:
N-cyclohexyl-5-hydroxy-2-methyl-1-benzofuran-3-carboxamide has been shown to induce DNA damage and activate the p53 tumor suppressor pathway, leading to apoptosis in cancer cells. It also inhibits the growth and proliferation of cancer cells by disrupting ribosome biogenesis, which is critical for protein synthesis and cell survival. N-cyclohexyl-5-hydroxy-2-methyl-1-benzofuran-3-carboxamide has been found to be well-tolerated in animal models, with minimal toxicity observed in normal tissues.

Advantages and Limitations for Lab Experiments

N-cyclohexyl-5-hydroxy-2-methyl-1-benzofuran-3-carboxamide offers several advantages for lab experiments, including its specificity for RNA polymerase I transcription and its ability to induce DNA damage and activate the p53 pathway. However, its complex synthesis process and limited availability may pose challenges for researchers. Additionally, further studies are needed to investigate its potential toxicity and efficacy in clinical settings.

Future Directions

Several future directions for N-cyclohexyl-5-hydroxy-2-methyl-1-benzofuran-3-carboxamide research include investigating its potential applications in combination with other cancer treatments, identifying biomarkers for patient selection, and optimizing its synthesis process to increase yields and purity. Additionally, further studies are needed to investigate its potential applications in other diseases, such as neurodegenerative disorders and viral infections. Overall, N-cyclohexyl-5-hydroxy-2-methyl-1-benzofuran-3-carboxamide shows great promise as a potential therapeutic agent for cancer treatment, and further research is needed to fully understand its potential applications and limitations.

Synthesis Methods

The synthesis of N-cyclohexyl-5-hydroxy-2-methyl-1-benzofuran-3-carboxamide involves several steps, including the reaction of 2-methylbenzofuran with cyclohexyl isocyanate to form an intermediate, which is then treated with hydroxylamine hydrochloride to yield the final product. The synthesis process is complex and requires careful optimization to obtain high yields of pure N-cyclohexyl-5-hydroxy-2-methyl-1-benzofuran-3-carboxamide.

Scientific Research Applications

N-cyclohexyl-5-hydroxy-2-methyl-1-benzofuran-3-carboxamide has shown promising results in preclinical studies as a potential treatment for various types of cancer, including breast, ovarian, and pancreatic cancer. It works by inhibiting RNA polymerase I transcription, which is essential for the production of ribosomal RNA and the growth and proliferation of cancer cells. N-cyclohexyl-5-hydroxy-2-methyl-1-benzofuran-3-carboxamide has also been shown to induce DNA damage and activate the p53 tumor suppressor pathway, leading to cancer cell death.